Cas no 6160-07-2 (N-(3-iodophenyl)-3-phenyl-propanamide)

• Product name: N-(3-iodophenyl)-3-phenyl-propanamide
• CAS No: 6160-07-2
• MF: C₁₅H₁₄INO
• MW: 351.182236194611
• CID: 954781
• PubChem ID: 1367637

N-(3-iodophenyl)-3-phenyl-propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-iodophenyl)-3-phenyl-propanamide
• STK201945; N-(3-IODOPHENYL)-3-PHENYL-PROPANAMIDE; ZINC01213291; AC1LREUR; CBMicro_047310; CTK5B3471; MolPort-002-186-561; AKOS005415581;
• N-(3-iodophenyl)-3-phenylpropanamide
• CBMicro_047310
• SR-01000229486-1
• DTXSID10362262
• AKOS005415581
• STK201945
• BIM-0047324.P001
• SR-01000229486
• 6160-07-2

• Inchi： InChI=1S/C15H14INO/c16-13-7-4-8-14(11-13)17-15(18)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,17,18)
• InChI Key： RUGIIORMBZIYDA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)I

Computed Properties

• Exact Mass: 351.01162
• Monoisotopic Mass: 351.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 29.1